3-[(2-Bromophenoxy)methyl]-4-methoxybenzoic acid

• IUPAC Name: 3-[(2-bromophenoxy)methyl]-4-methoxybenzoic acid
• InChI: InChI=1S/C15H13BrO4/c1-19-13-7-6-10(15(17)18)8-11(13)9-20-14-5-3-2-4-12(14)16/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: DZKXUGHPHMDUPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)COC2=CC=CC=C2Br
• Molecular Formula: C15H13BrO4
• Molecular Weight: 337.16 g/mol
• CAS No.: 438218-46-3

Description

3-[(2-Bromophenoxy)methyl]-4-methoxybenzoic acid is a chemical compound with the formula C₁₅H₁₃BrO₄. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H13BrO4/c1-19-13-7-6-10 (15 (17)18)8-11 (13)9-20-14-5-3-2-4-12 (14)16/h2-8H,9H2,1H3, (H,17,18). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 337.17. It is a solid at room temperature.

Scientific Research Applications

Pharmacological Activities of Related Compounds

Phenolic compounds like methyl paraben, which shares a similar phenolic structure with the compound , have been extensively studied for their antimicrobial properties and use in pharmaceuticals and cosmetics. Methyl paraben is known for its low toxicity and has been utilized as a preservative for over 50 years. Its broad application underscores the potential utility of related phenolic compounds in drug formulation and preservation (Soni, Taylor, Greenberg, & Burdock, 2002).

Environmental Fate and Behavior

Parabens, including those structurally related to "3-[(2-Bromophenoxy)methyl]-4-methoxybenzoic acid," have been studied for their occurrence, fate, and behavior in aquatic environments. Such research highlights the environmental impact of phenolic compounds, their biodegradability, and their potential as weak endocrine disruptors. These findings are crucial for assessing the ecological safety of chemical compounds before widespread use (Haman, Dauchy, Rosin, & Munoz, 2015).

Synthesis and Chemical Applications

The synthesis of related compounds, such as 2-Fluoro-4-bromobiphenyl, illustrates the importance of efficient chemical processes in creating intermediates for pharmaceuticals and other materials. The methodologies developed for these syntheses can inform approaches to producing "this compound" and similar compounds, highlighting the intersection of organic chemistry and industrial application (Qiu, Gu, Zhang, & Xu, 2009).

Advanced Oxidation Processes for Organic Pollutant Degradation

Studies on advanced oxidation processes (AOPs) for the degradation of organic pollutants provide a framework for understanding how compounds like "this compound" might be broken down in environmental or engineered settings. The degradation pathways, by-products, and effects of such processes are critical for designing eco-friendly chemical applications and waste management strategies (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Safety and Hazards

This compound is classified as an irritant. Always handle it with appropriate safety measures.